Cas no 2172556-86-2 (5-(4-methoxyphenyl)-2-propylpiperidin-3-amine)

• Product Name: 5-(4-methoxyphenyl)-2-propylpiperidin-3-amine
• CAS No: 2172556-86-2
• MF: C₁₅H₂₄N₂O
• MW: 248.363863945007
• CID: 6050741
• PubChem ID: 165587313
• Update Time: 2025-06-08

5-(4-methoxyphenyl)-2-propylpiperidin-3-amine Chemical and Physical Properties

Names and Identifiers

• 5-(4-methoxyphenyl)-2-propylpiperidin-3-amine
• EN300-1616366
• 2172556-86-2

• Inchi： 1S/C15H24N2O/c1-3-4-15-14(16)9-12(10-17-15)11-5-7-13(18-2)8-6-11/h5-8,12,14-15,17H,3-4,9-10,16H2,1-2H3
• InChI Key： COQLNPFRMGKQLD-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1)C1CNC(CCC)C(C1)N

Computed Properties

• Exact Mass: 248.188863393g/mol
• Monoisotopic Mass: 248.188863393g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 47.3Ų

Additional information on 5-(4-methoxyphenyl)-2-propylpiperidin-3-amine

Introduction to 5-(4-methoxyphenyl)-2-propylpiperidin-3-amine (CAS No. 2172556-86-2)

5-(4-methoxyphenyl)-2-propylpiperidin-3-amine, identified by its Chemical Abstracts Service (CAS) number 2172556-86-2, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal research. This piperidine derivative features a 4-methoxyphenyl substituent at the 5-position and a 2-propyl group at the 2-position, combined with an amine functional group at the 3-position. The structural configuration of this molecule imparts unique chemical and pharmacological properties, making it a valuable scaffold for the development of novel therapeutic agents.

The 5-(4-methoxyphenyl)-2-propylpiperidin-3-amine structure is characterized by its aromatic ring system, which contributes to its potential interactions with biological targets. The presence of the 4-methoxyphenyl moiety enhances lipophilicity while maintaining metabolic stability, a critical factor in drug design. Additionally, the propyl side chain introduces steric bulk, influencing binding affinity and selectivity. These structural features make the compound a promising candidate for further exploration in drug discovery.

In recent years, there has been growing interest in piperidine derivatives due to their versatility in modulating various biological pathways. Piperidines are known for their ability to interact with enzymes and receptors, making them suitable for treating a wide range of diseases, including neurological disorders, cancer, and infectious diseases. The 5-(4-methoxyphenyl)-2-propylpiperidin-3-amine compound has been studied for its potential role in inhibiting key enzymes involved in disease progression.

One of the most compelling aspects of 5-(4-methoxyphenyl)-2-propylpiperidin-3-amine is its potential as an intermediate in synthesizing more complex molecules. Researchers have leveraged this compound to develop novel analogs with enhanced pharmacological activity. For instance, modifications to the 4-methoxyphenyl ring have led to compounds with improved binding affinity to specific targets, while alterations to the propyl chain have resulted in increased metabolic stability.

The pharmaceutical industry has been particularly interested in exploring derivatives of 5-(4-methoxyphenyl)-2-propylpiperidin-3-amine for their potential therapeutic applications. Preclinical studies have demonstrated that this compound exhibits promising activity against certain enzymes and receptors implicated in various diseases. These findings have spurred further research into optimizing its structure for improved efficacy and safety profiles.

Advances in computational chemistry and molecular modeling have accelerated the discovery process for compounds like 5-(4-methoxyphenyl)-2-propylpiperidin-3-amine. By simulating interactions between this molecule and biological targets, researchers can predict its pharmacological behavior with high accuracy. This approach has enabled the rapid identification of lead compounds that can be further refined through iterative synthesis and testing.

The synthesis of 5-(4-methoxyphenyl)-2-propylpiperidin-3-amine involves multi-step organic reactions that require precise control over reaction conditions. Key synthetic steps include nucleophilic substitution reactions to introduce the amine group, followed by alkylation to incorporate the propyl side chain. The presence of the 4-methoxyphenyl moiety necessitates careful handling to prevent unwanted side reactions.

In conclusion, 5-(4-methoxyphenyl)-2-propylpiperidin-3-amine (CAS No. 2172556-86-2) represents a significant advancement in pharmaceutical research due to its unique structural features and potential therapeutic applications. Its role as a scaffold for developing novel drug candidates underscores its importance in modern medicinal chemistry. As research continues to uncover new insights into its pharmacological properties, this compound is poised to contribute significantly to future therapeutic breakthroughs.